Cas no 2138152-61-9 (N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide)

N-Ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide is a specialized sulfonamide derivative characterized by its unique branched ether and alkyl substituents. The compound's structure, featuring an isopropoxy group and an ethyl-substituted sulfonamide moiety, contributes to its potential utility in organic synthesis and pharmaceutical applications. Its sterically hindered design may enhance stability and selectivity in reactions, making it a candidate for use as an intermediate or reagent in medicinal chemistry. The sulfonamide group offers functional versatility, enabling further derivatization or participation in hydrogen-bonding interactions. This compound is typically handled under controlled conditions due to its reactive nature, and its purity is critical for consistent performance in synthetic workflows.
N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide structure
2138152-61-9 structure
Product Name:N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide
CAS No:2138152-61-9
MF:C9H21NO3S
MW:223.332941770554
MDL:MFCD31589646
CID:5610203
PubChem ID:165475670
Update Time:2025-05-20

N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2138152-61-9
    • N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide
    • EN300-842451
    • MDL: MFCD31589646
    • Inchi: 1S/C9H21NO3S/c1-6-10-14(11,12)7-9(4,5)13-8(2)3/h8,10H,6-7H2,1-5H3
    • InChI Key: GZHVMAKIWLGYKH-UHFFFAOYSA-N
    • SMILES: S(CC(C)(C)OC(C)C)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 223.12421471g/mol
  • Monoisotopic Mass: 223.12421471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.8Ų

N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide Pricemore >>

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Additional information on N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide

Comprehensive Overview of N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide (CAS No. 2138152-61-9)

N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide (CAS No. 2138152-61-9) is a specialized organic compound with a unique molecular structure, combining sulfonamide and ether functionalities. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or active ingredient. The presence of both sulfonamide and ether groups in its structure makes it a versatile candidate for drug design, particularly in modulating solubility and bioavailability.

In recent years, the demand for sulfonamide derivatives has surged, driven by their role in developing antimicrobial agents and enzyme inhibitors. Researchers are particularly interested in N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide due to its potential to enhance drug delivery systems. Its lipophilic and hydrophilic balance, attributed to the ethyl and isopropoxy groups, could improve membrane permeability—a critical factor in central nervous system (CNS) drug development.

The synthesis of CAS No. 2138152-61-9 involves multi-step organic reactions, including sulfonylation and etherification. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity, a key concern for industries prioritizing green chemistry and sustainable synthesis. Environmental considerations have also led to innovations in catalytic methods to reduce waste, aligning with the EPA’s Safer Choice Initiative.

From a commercial perspective, N-ethyl-2-methyl-2-(propan-2-yloxy)propane-1-sulfonamide is often searched alongside terms like "high-purity sulfonamide suppliers" and "custom synthesis for drug intermediates". Its applications extend to polymer science, where sulfonamide groups contribute to thermal stability in materials. Additionally, the compound’s potential in crop protection formulations has sparked interest in the agrochemical sector, particularly for systemic pesticides.

Ongoing studies explore the structure-activity relationship (SAR) of this compound, with computational tools like molecular docking predicting its interactions with biological targets. As the pharmaceutical industry shifts toward personalized medicine, derivatives of CAS No. 2138152-61-9 may play a role in tailored therapeutics. Future research directions include optimizing its metabolic stability and evaluating synergistic effects with other bioactive molecules.

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